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Compound of Interest

Compound Name: Lansoprazole Sulfone

Cat. No.: B1674484

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for Lansoprazole Sulfone, a known human metabolite of
Lansoprazole.[1][2][3] Adherence to these guidelines is critical for maintaining a safe laboratory
environment.

Hazard Identification and Classification

Lansoprazole Sulfone is classified as harmful if swallowed and can cause skin and serious
eye irritation.[4] It may also cause respiratory irritation.[4]

GHS Hazard Statements:

H302: Harmful if swallowed[1][4][5]

H315: Causes skin irritation[4][5]

H319: Causes serious eye irritation[4][5]

H335: May cause respiratory irritation[4][5]
GHS Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]
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e P264: Wash hands thoroughly after handling.[5]

e P270: Do not eat, drink or smoke when using this product.[5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

e P301+P317: IF SWALLOWED: Get medical help.[1]

e P302+P352: IF ON SKIN: Wash with plenty of water.[5][6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5][6]

Personal Protective Equipment (PPE)

Consistent and proper use of personal protective equipment is the most effective way to

prevent exposure. The following table summarizes the required PPE for handling

Lansoprazole Sulfone.

Body Part

Personal Protective

Specifications and Remarks

Equipment
Safety goggles with side- Must conform to EN 166 (EU)
Eyes/Face )
shields or safety glasses or NIOSH (US) standards.[7]
Nitrile or latex gloves are
Hands Protective gloves recommended.[8] Inspect
gloves prior to use.[7]
Impervious clothing, long- ] ) )
_ _ _ Provides protection against
Skin/Body sleeved clothing, chemical-

resistant apron

skin contact.[9][10]

Respiratory

Suitable respirator, effective
dust mask, or respirator with
dust filter

Use in well-ventilated areas or
under a fume hood.[6][9][10]
Respirator selection should be

based on a risk assessment.[8]

Handling and Storage Protocols
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Proper handling and storage are crucial to maintain the integrity of Lansoprazole Sulfone and
ensure the safety of laboratory personnel.

Handling:
» Avoid contact with skin and eyes.[7][9]
e Avoid the formation and inhalation of dust and aerosols.[7][8][9]

o Use only in well-ventilated areas or with appropriate exhaust ventilation, such as a laboratory
fume hood.[6][7][9]

e Wash hands thoroughly after handling.[5][6]

e Do not eat, drink, or smoke in areas where the chemical is handled.[5][8]
Storage:

o Keep the container tightly sealed in a cool, dry, and well-ventilated area.[7][9][10]

o Store at room temperature for the solid form.[6][10] Specific temperatures of -20°C for
powder or -80°C in solvent have also been noted.[9]

o Protect from light and sources of ignition.[6][9][10]

» Store away from incompatible materials such as strong acids and bases.[6]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate potential harm.

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[11]

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact S )
water.[11] If skin irritation persists, consult a

physician.[8]

Rinse cautiously with water for at least 15
minutes.[6][11] Remove contact lenses if

Eye Contact ] ]
present and easy to do.[5][6] Seek immediate

medical attention.[8][11]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or Poison

Control Center immediately.[11]

Fire Fighting:

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[7][8]

[°]

e Specific Hazards: May emit irritant fumes during combustion.[9] Hazardous combustion
products can include carbon oxides, nitrogen oxides, and sulfur oxides.[7]

» Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[71[8]1[°]
Accidental Release:
o Evacuate unnecessary personnel and ensure adequate ventilation.[6][9]

o Wear appropriate personal protective equipment.[7][9]
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e Avoid generating dust.[7]

o Contain the spill and clean it up using an absorbent material like diatomite or universal
binders.[5][9]

o Collect the spilled material into a suitable container for disposal.[6][7]
o Clean the contaminated surface thoroughly.[7][8]

o Prevent the product from entering drains or water courses.[6][8][9]

Disposal Plan

Dispose of Lansoprazole Sulfone and its contaminated packaging in accordance with all
federal, state, and local regulations.[7] It is recommended to use a licensed hazardous material
disposal company.[7] Do not dispose of it with household garbage or allow it to reach the
sewage system.[4]

Visualized Workflows

To further clarify the procedural guidance, the following diagrams illustrate key workflows for
handling Lansoprazole Sulfone.
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Safe Handling Workflow

Preparation:

- Don appropriate PPE
- Ensure proper ventilation

~

Handling:
- Avoid dust/aerosol formation
- Avoid contact with skin/eyes

NG

Post-Handling:
- Wash hands thoroughly
- Clean work area

Storage:
- Tightly sealed container
- Cool, dry, well-ventilated area

/

Click to download full resolution via product page

Caption: A workflow for the safe handling of Lansoprazole Sulfone.
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4 Accidental Spill Response

Evacuate Area & Don PPE

Contain Spill
(Use absorbent material)

Collect Material
(Into a suitable container)

Clean & Decontaminate Surface

Dispose of Waste
(Follow regulations)

-

~

J

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to an accidental spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Lansoprazole Sulfone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674484#personal-protective-equipment-for-

handling-lansoprazole-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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